Cas no 294190-16-2 (5-Chloro-1-iodo-2-methyl-3-nitrobenzene)

• Product Name: 5-Chloro-1-iodo-2-methyl-3-nitrobenzene
• CAS No: 294190-16-2
• MF: C₇H₅ClINO₂
• MW: 297.477573156357
• MDL: MFCD08690120
• CID: 249129
• PubChem ID: 10756455
• Update Time: 2025-04-19

5-Chloro-1-iodo-2-methyl-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1-iodo-2-methyl-3-nitrobenzene
• 2-iodo-4-chloro-6-nitrotoluene
• 4-CHLORO-2-IODO-6-NITROTOLUENE
• Benzene,5-chloro-1-iodo-2-Methyl-3-nitro-
• 5-chloro-1-iodo-2-methyl-3-nitro-benzene
• CS-D0117
• AKOS016845893
• MFCD08690120
• AS-42096
• DTXSID80444509
• SY240770
• A876474
• Benzene, 5-chloro-1-iodo-2-methyl-3-nitro-
• MNRZNGSAWDQNSN-UHFFFAOYSA-N
• SCHEMBL4931946
• 294190-16-2

• MDL： MFCD08690120
• Inchi： 1S/C7H5ClINO2/c1-4-6(9)2-5(8)3-7(4)10(11)12/h2-3H,1H3
• InChI Key： MNRZNGSAWDQNSN-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(=C1C)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 296.90500
• Monoisotopic Mass: 296.90535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.82000
• LogP: 3.68440